Cas no 54244-90-5 (3-Hepten-2-one, 3-ethyl-4-methyl-)

• Product Name: 3-Hepten-2-one, 3-ethyl-4-methyl-
• CAS No: 54244-90-5
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 940211
• PubChem ID: 537609
• Update Time: 2025-04-19

3-Hepten-2-one, 3-ethyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Hepten-2-one, 3-ethyl-4-methyl-
• 3-ethyl-4-methylhept-3-en-2-one
• DTXSID30336965
• DB-324552
• 54244-90-5

• Inchi： 1S/C10H18O/c1-5-7-8(3)10(6-2)9(4)11/h5-7H2,1-4H3
• InChI Key： PUHMMKUISPITSC-UHFFFAOYSA-N
• SMILES： O=C(C)C(CC)=C(C)CCC

Computed Properties

• Exact Mass: 154.13584
• Monoisotopic Mass: 154.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.8559
• Melting Point: 74.5°C (estimate)
• Boiling Point: 232.64°C (estimate)
• Refractive Index: 1.4535
• PSA: 17.07